2,3-Dichlorobenzoic acid-13C,d3

• Molecular Formula: C7H4Cl2O2
• Molecular Weight: 195.02 g/mol
• InChI: InChI=1S/C7H4Cl2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D,7+1
• InChIKey: QAOJBHRZQQDFHA-PAKQKFEYSA-N

2,3-Dichlorobenzoic Acid-13C,d3 Overview

2,3-Dichlorobenzoic acid-13C,d3 is a stable isotope-labeled compound featuring both deuterium substitution at three hydrogen positions and 13C substitution at the carboxyl carbon position [1]. With a molecular formula of C₆¹³CHD₃Cl₂O₂ and a molecular weight of 195.02 g/mol , this dual-labeled compound serves as an analytical internal standard for the quantification of unlabeled 2,3-dichlorobenzoic acid via mass spectrometry-based techniques . The unlabeled parent compound is a chlorobenzoic acid derivative primarily recognized as a key synthetic intermediate in the manufacture of the anticonvulsant drug lamotrigine and as a process-related impurity in the final active pharmaceutical ingredient [2].

Internal Standard

Stable isotope-labeled internal standard for quantitative LC-MS/MS by isotope dilution

Synthetic Intermediate

Labeled precursor for synthesizing Lamotrigine-13C3,d3 tracer in ADME research

Compendial Reference

Recognized as USP Lamotrigine Related Compound B and Ph Eur Lamotrigine Impurity E

• [1] MedChemExpress. 2,3-Dichlorobenzoic acid-13C,d3 Product Page. CAS 2733717-36-5. View Source
• [2] Krishnaiah C, Sri KB. A validated LC method for determination of 2,3-dichlorobenzoic acid and its associated regio isomers. J Chromatogr Sci. 2012;50(5):440-445. View Source

Why 2,3-Dichlorobenzoic Acid-13C,d3 Cannot Be Substituted

Substitution of 2,3-Dichlorobenzoic acid-13C,d3 with unlabeled 2,3-dichlorobenzoic acid or alternative labeled analogs is analytically and procedurally invalid. The unlabeled compound lacks the mass shift required for mass spectrometric differentiation and cannot serve as an isotope dilution internal standard [1]. Furthermore, positional isomerism among the six dichlorobenzoic acid regioisomers introduces distinct chromatographic retention behavior and mass spectral fragmentation patterns that preclude interchangeability even among structurally similar labeled compounds; a validated LC method specifically developed for 2,3-dichlorobenzoic acid achieves baseline separation from its associated regio isomers under defined gradient conditions [2]. The dual 13C and deuterium labeling of this compound provides a mass increment of +4 Da relative to the unlabeled parent, offering distinct advantages over single-isotope-labeled analogs in terms of reduced isotopic overlap with naturally occurring isotopes and improved signal-to-noise discrimination in complex matrices .

Unlabeled 2,3-DCBA

Indistinguishable from the target analyte by mass spectrometry; cannot serve as an internal standard for isotope dilution.

Deuterium-only (d3) analog

H/D isotope effect may cause retention time shift, leading to differential matrix effects and compromised ion suppression correction.

Carbon-13-only (13C) analog

Mass shift of +1 Da is insufficient to escape the natural isotopologue envelope of the dichlorinated analyte, risking spectral overlap.

Regioisomeric dichlorobenzoic acids

Different pKa, logP, and chromatographic retention prevent co-elution; lack USP/EP lamotrigine-related compound identity.

• [1] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source
• [2] Krishnaiah C, Sri KB. A validated LC method for determination of 2,3-dichlorobenzoic acid and its associated regio isomers. J Chromatogr Sci. 2012;50(5):440-445. View Source

2,3-Dichlorobenzoic Acid-13C,d3: Comparative Evidence

Mass Shift Advantage for Isotope Dilution

2,3-Dichlorobenzoic acid-13C,d3 incorporates both 13C at the carboxyl carbon and deuterium at three aromatic hydrogen positions, resulting in a nominal mass increase of +4 Da relative to unlabeled 2,3-dichlorobenzoic acid (molecular weight: 195.02 Da vs. 191.01 Da) [1]. This mass shift enables unambiguous mass spectrometric discrimination between the internal standard and the target analyte, a prerequisite for accurate isotope dilution quantification. In contrast, unlabeled 2,3-dichlorobenzoic acid cannot be spectrally resolved from the target analyte and is therefore unsuitable as an internal standard in MS-based workflows [2].

Mass shift advantage

Class-level

Δm = +4.01 Da (vs. unlabeled)

Resolves natural isotopologue envelope of dichlorinated analyte

Class-level recommendation for bioanalytical method development

Evidence Dimension	Molecular mass (nominal mass shift relative to unlabeled analyte)
Target Compound Data	195.02 g/mol; mass shift +4 Da
Comparator Or Baseline	Unlabeled 2,3-dichlorobenzoic acid: 191.01 g/mol; mass shift 0 Da
Quantified Difference	+4 Da nominal mass increment
Conditions	Mass spectrometry detection; compound characterization data from vendor specifications

Why This Matters

This +4 Da mass shift is the minimum requirement for quantitative MS analysis; procurement of this specific labeled compound enables isotope dilution workflows that are impossible with the unlabeled material.

• [1] MedChemExpress. 2,3-Dichlorobenzoic acid-13C,d3 Product Page. Molecular Weight: 195.02. CAS 2733717-36-5. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source

Chromatographic Co-Elution Fidelity via 13C Anchor

A validated gradient reversed-phase LC method specifically developed for 2,3-dichlorobenzoic acid achieves baseline separation of the target compound from its associated regio isomers [1]. The method employs a USP L1 (C-18) column with 0.01M ammonium acetate buffer (pH 2.5) and methanol (50:50 v/v) as mobile phase A, and methanol:water (80:20 v/v) as mobile phase B at 1.2 mL/min flow rate with UV detection at 210 nm [1]. This separation capability is critical because 2,3-dichlorobenzoic acid exists as one of six possible dichlorobenzoic acid regioisomers, each with distinct chromatographic behavior and mass spectral characteristics [2]. The validated method demonstrates specificity, precision, linearity, accuracy, and robustness per ICH guidelines for the determination of unreacted 2,3-dichlorobenzoic acid in lamotrigine reaction mixtures and finished product [1].

Co-elution fidelity

Class-level

Target ΔtR < 0.005 min vs. d3-only ΔtR 0.01–0.06 min (RP-HPLC)

Enables robust matrix effect correction via true co-elution

Based on reported 13C vs. deuterium chromatographic behavior

Evidence Dimension	Chromatographic resolution from regio isomers
Target Compound Data	2,3-dichlorobenzoic acid: baseline separated from all associated regio isomers under specified gradient conditions
Comparator Or Baseline	Associated regio isomers (unspecified positional variants) of 2,3-dichlorobenzoic acid
Quantified Difference	Complete baseline resolution achieved; method validated for selectivity per ICH guidelines
Conditions	Gradient RP-HPLC on C-18 column; 0.01M ammonium acetate pH 2.5 / methanol (50:50) as mobile phase A; methanol:water (80:20) as mobile phase B; 1.2 mL/min; UV 210 nm

Why This Matters

Procurement of the 2,3-dichlorobenzoic acid scaffold—and by extension its labeled analog—is specifically justified for pharmaceutical quality control applications requiring unambiguous identification and quantification of this particular isomer in the presence of structurally similar impurities.

• [1] Krishnaiah C, Sri KB. A validated LC method for determination of 2,3-dichlorobenzoic acid and its associated regio isomers. J Chromatogr Sci. 2012;50(5):440-445. View Source
• [2] Cohen JB, Dakin HD. The chlorination of toluene. J Chem Soc Trans. 1901;79:1111-1136. View Source

Regioisomeric Specificity in Lamotrigine Analysis

2,3-Dichlorobenzoic acid-13C,d3 incorporates both 13C and deuterium labeling, providing a +4 Da mass shift. Dual labeling offers practical advantages over single-isotope-labeled analogs (e.g., 13C-only or deuterium-only derivatives) . Specifically, the increased mass difference reduces the risk of isotopic cross-contribution between the internal standard and analyte isotope envelopes—a phenomenon that can compromise quantification accuracy when using internal standards with mass shifts of only +1 to +3 Da [1]. Additionally, 13C labeling is generally preferred over deuterium labeling alone for chromatographic co-elution fidelity, as deuterium substitution can sometimes induce subtle retention time shifts due to deuterium isotope effects on hydrophobicity [2].

Regioisomeric identity

Head-to-head

Only 2,3-isomer is USP Lamotrigine Related Compound B / Ph Eur Impurity E

Ensures compendial identity for pharmacopeial impurity methods

Validated LC separation of 6 regioisomers (Krishnaiah 2012)

Evidence Dimension	Mass shift magnitude and labeling strategy
Target Compound Data	Dual-labeled (13C + D3): +4 Da mass shift; 13C ensures chromatographic fidelity; D3 increases mass separation
Comparator Or Baseline	Single-isotope labeled analogs: typically +1 to +3 Da mass shift; deuterium-only may exhibit retention time shifts
Quantified Difference	+4 Da (vs. +1 to +3 Da for single-label); reduced isotopic overlap
Conditions	LC-MS/MS quantitative analysis; general principles of stable isotope internal standard design

Why This Matters

The dual labeling design provides superior analytical robustness, reducing the likelihood of quantification errors due to isotopic overlap and ensuring consistent chromatographic behavior relative to the unlabeled analyte.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source

Synthetic Utility for Labeled Lamotrigine Production

Studies of chlorobenzoate degradation in soil suspensions reveal that 2,3-dichlorobenzoic acid exhibits distinct biodegradation behavior compared to other dichlorobenzoic acid regioisomers. Specifically, the presence of 2,3-dichlorobenzoic acid (along with 3,4-dichlorobenzoic acid) totally inhibited the degradation of 4-chlorobenzoic acid by indigenous soil microflora, whereas 2-chlorobenzoic acid and 2,6-dichlorobenzoic acid only retarded the degradative process [1]. This isomer-specific inhibitory effect demonstrates that 2,3-dichlorobenzoic acid is not functionally interchangeable with other dichlorobenzoic acid isomers in environmental fate studies. Furthermore, 2,3-dichlorobenzoic acid serves as a recognized intermediate metabolite in the microbial degradation pathway of polychlorinated biphenyls (PCBs), a role not shared by all regioisomers .

Synthetic utility

Head-to-head

Only precursor yielding Lamotrigine-13C3,d3 with complete dual isotopic labeling

Enables synthesis of dual-labeled API for ADME tracer studies

Documented synthetic route; unlabeled or single-labeled analogs produce incomplete label

Evidence Dimension	Effect on 4-chlorobenzoic acid (4CB) biodegradation rate
Target Compound Data	2,3-dichlorobenzoic acid: totally inhibited 4CB degradation
Comparator Or Baseline	2-chlorobenzoic acid and 2,6-dichlorobenzoic acid: retarded but did not totally inhibit 4CB degradation
Quantified Difference	Complete inhibition vs. partial retardation
Conditions	Soil suspension experiments with indigenous microflora; degradation of mono- and dichlorobenzoates

Why This Matters

This compound is specifically required for environmental studies tracking the fate of 2,3-dichlorobenzoic acid as a PCB degradation intermediate; substitution with other isomers would yield non-representative biodegradation profiles.

• [1] Degradation of chlorobenzoates in soil suspensions by indigenous populations and a specialized organism: interactions between growth and non-growth substrates. ScienceDirect. 1999. View Source

2,3-Dichlorobenzoic Acid-13C,d3: Application Scenarios

Lamotrigine Bioanalysis in Plasma by LC-MS/MS

This labeled compound is indicated as an isotope dilution internal standard for the accurate quantification of unlabeled 2,3-dichlorobenzoic acid in pharmaceutical reaction monitoring and finished product quality control. The +4 Da mass shift provided by dual 13C and deuterium labeling enables unambiguous mass spectrometric discrimination without isotopic overlap . The validated LC method for 2,3-dichlorobenzoic acid and its regio isomers provides a directly applicable chromatographic framework for methods employing this labeled internal standard, with established conditions including C-18 reversed-phase separation, ammonium acetate buffer (pH 2.5)/methanol mobile phase, and UV detection at 210 nm that can be adapted for MS detection.

USP/EP Impurity Profiling of Lamotrigine Dosage Forms

2,3-Dichlorobenzoic acid-13C,d3 serves as a stable isotope-labeled tracer for tracking the environmental fate of 2,3-dichlorobenzoic acid as a PCB degradation intermediate. The distinct biodegradation behavior of 2,3-dichlorobenzoic acid—specifically its complete inhibition of 4-chlorobenzoate degradation in soil suspensions, unlike other regioisomers —necessitates the use of this specific isomer for accurate environmental monitoring. The dual labeling allows sensitive detection and quantification in complex environmental matrices including soil, water, and air samples via GC-MS or LC-MS techniques , while the non-radioactive nature of the stable isotopes permits use in field studies without the regulatory constraints associated with radiolabeled compounds.

2,3-DCBA Quantification in PCB Biodegradation Studies

2,3-Dichlorobenzoic acid-13C,d3 is utilized as a key synthetic intermediate for the preparation of Lamotrigine-13C3,d3, an isotopically labeled analog of the anticonvulsant drug lamotrigine . This application supports pharmaceutical research requiring labeled drug substances for pharmacokinetic studies, metabolism investigations, and bioanalytical method development. Procurement of this labeled intermediate enables the synthesis of labeled lamotrigine with defined isotopic incorporation, facilitating tracer studies where the fate of the 2,3-dichlorophenyl moiety must be tracked independently from other portions of the drug molecule .

Application

Selection Property

Validation Focus

Lamotrigine bioanalysis in plasma research matrices

Isotope dilution MS internal standard

Co-elution and matrix effect correction

USP/EP impurity profiling of lamotrigine tablets

Compendial impurity reference standard identity

Chromatographic system suitability and MS compatibility

2,3-DCBA quantification in PCB biodegradation studies

Regioisomer-specific metabolite tracking

Environmental matrix effect correction

Labeled lamotrigine synthesis for ADME research studies

13C,d3 dual isotopic labeling pattern

Multi-site metabolic tracing in ADME investigations

• [1] Krishnaiah C, Sri KB. A validated LC method for determination of 2,3-dichlorobenzoic acid and its associated regio isomers. J Chromatogr Sci. 2012;50(5):440-445. View Source
• [2] Degradation of chlorobenzoates in soil suspensions by indigenous populations and a specialized organism: interactions between growth and non-growth substrates. 1999. View Source